Benzyl ether
Benzyl ether
Dibenzyl ether is a colorless liquid with a mild odor.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product.
Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite.
Brand Name:
Vulcanchem
CAS No.:
103-50-4
VCID:
VC0089814
InChI:
InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2
SMILES:
C1=CC=C(C=C1)COCC2=CC=CC=C2
Molecular Formula:
C14H14O
Molecular Weight:
198.26 g/mol
Benzyl ether
CAS No.: 103-50-4
Main Products
VCID: VC0089814
Molecular Formula: C14H14O
Molecular Weight: 198.26 g/mol
| CAS No. | 103-50-4 |
|---|---|
| Product Name | Benzyl ether |
| Molecular Formula | C14H14O |
| Molecular Weight | 198.26 g/mol |
| IUPAC Name | phenylmethoxymethylbenzene |
| Standard InChI | InChI=1S/C14H14O/c1-3-7-13(8-4-1)11-15-12-14-9-5-2-6-10-14/h1-10H,11-12H2 |
| Standard InChIKey | MHDVGSVTJDSBDK-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)COCC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)COCC2=CC=CC=C2 |
| Boiling Point | 568 °F at 760 mm Hg (decomposes) (NTP, 1992) 298.0 °C 295-298 °C WITH DECOMP |
| Colorform | COLORLESS LIQUID VERY PALE YELLOW |
| Density | 1.0428 at 68 °F (USCG, 1999) d20 1.04 0.99735 AT 25 °C/4 °C 1.040-1.045 |
| Flash Point | 275 °F (NTP, 1992) 275 DEG (135 °C) (CLOSED CUP) |
| Melting Point | 38.3 °F (NTP, 1992) 3.6 °C Mp 3-4 ° 3-4°C |
| Physical Description | Dibenzyl ether is a colorless liquid with a mild odor. Liquid Colourless liquid, slightly mushroom aroma |
| Description | Dibenzyl ether is a colorless liquid with a mild odor. Dibenzyl ether, also known as benzyl oxide or fema 2371, belongs to the class of organic compounds known as benzylethers. These are aromatic ethers with the general formula ROCR' (R = alkyl, aryl; R'=benzene). Dibenzyl ether exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, dibenzyl ether is primarily located in the membrane (predicted from logP). Dibenzyl ether is a sweet, almond, and cherry tasting compound that can be found in dill. This makes dibenzyl ether a potential biomarker for the consumption of this food product. Dibenzyl ether is a benzyl ether in which the oxygen atom is connected to two benzyl groups. It has a role as a metabolite. |
| Shelf Life | UNSTABLE; DECOMP SLOWLY AT ORDINARY TEMP VOLATILE |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) 0.04 mg/mL at 35 °C PRACTICALLY INSOL IN WATER; MISCIBLE WITH ETHANOL, ETHER, CHLOROFORM, ACETONE Water solubility = 40 mg/L at 35 °C Insoluble in water, miscible in oils soluble (in ethanol) |
| Synonyms | dibenzyl ether |
| Vapor Density | 6.84 (NTP, 1992) (Relative to Air) |
| Vapor Pressure | 1 mm Hg at 77 °F ; 4 mm Hg at 122° F; 31 mm Hg at 203° F (NTP, 1992) 0.00 mmHg 1.03X10-3 mm Hg @ 25 °C |
| PubChem Compound | 7657 |
| Last Modified | Nov 11 2021 |
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